Cas no 95238-52-1 (1-Piperidinecarboxamide, 2,6-dimethyl-N-phenyl-)

1-Piperidinecarboxamide, 2,6-dimethyl-N-phenyl-, is a substituted piperidine derivative with potential applications in pharmaceutical and chemical research. Its structure features a phenyl group and two methyl substituents on the piperidine ring, which may influence its reactivity and binding properties. This compound is of interest due to its potential as an intermediate in the synthesis of biologically active molecules, particularly in medicinal chemistry where modified piperidine scaffolds are often explored. The presence of both aromatic and aliphatic substituents offers versatility in further functionalization. High purity and well-defined structural characteristics make it suitable for precise experimental work in drug discovery and organic synthesis.

1-Piperidinecarboxamide, 2,6-dimethyl-N-phenyl- structure

95238-52-1 structure

Product Name:1-Piperidinecarboxamide, 2,6-dimethyl-N-phenyl-

CAS No:95238-52-1

MF:C₁₄H₂₀N₂O

MW:232.321

CID:4350352

Update Time:2025-10-22

1-Piperidinecarboxamide, 2,6-dimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxamide, 2,6-dimethyl-N-phenyl-

1-Piperidinecarboxamide, 2,6-dimethyl-N-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PH007661-25MG		95238-52-1			￥1944.49	2022-12-04

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Additional information on 1-Piperidinecarboxamide, 2,6-dimethyl-N-phenyl-

1-Piperidinecarboxamide, 2,6-Dimethyl-N-Phenyl

The compound 1-Piperidinecarboxamide, 2,6-Dimethyl-N-Phenyl (CAS No. 95238-52-1) is a significant organic chemical entity with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a piperidine ring with a carboxamide group and methyl substituents at the 2 and 6 positions. The phenyl group attached to the nitrogen atom further enhances its chemical versatility.

Recent studies have highlighted the importance of 1-Piperidinecarboxamide, 2,6-Dimethyl-N-Phenyl in drug discovery and development. Its structural features make it an ideal candidate for exploring various biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. Researchers have utilized this compound as a building block in the synthesis of more complex molecules with potential therapeutic applications.

The synthesis of 1-Piperidinecarboxamide, 2,6-Dimethyl-N-Phenyl involves a series of well-established organic reactions. The piperidine ring is typically synthesized via ring-closing reactions or through the modification of existing piperidine derivatives. The introduction of methyl groups at the 2 and 6 positions is achieved through alkylation or acylation reactions, while the phenyl group is introduced via amide bond formation. These steps ensure the formation of a stable and functional molecule suitable for further studies.

One of the most promising areas of research involving 1-Piperidinecarboxamide, 2,6-Dimethyl-N-Phenyl is its role in medicinal chemistry. Scientists have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Experimental data suggest that this compound exhibits moderate inhibitory activity against these enzymes, making it a potential lead molecule for anti-inflammatory drug development.

In addition to its pharmacological applications, 1-Piperidinecarboxamide, 2,6-Dimethyl-N-Phenyl has also been investigated for its role in polymer chemistry. Its amide functionality allows it to serve as a versatile monomer in the synthesis of polyamides and other polymeric materials. Recent advancements in polymer science have demonstrated the potential of this compound in creating high-performance materials with tailored mechanical and thermal properties.

The physical properties of 1-Piperidinecarboxamide, 2,6-Dimethyl-N-Phenyl are well-documented. It exists as a crystalline solid with a melting point of approximately 140°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures.

From an environmental perspective, 1-Piperidinecarboxamide, 2,6-Dimethyl-N-Phenyl has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life when properly managed. These findings are crucial for ensuring sustainable practices in its production and use.

In conclusion, 1-Piperidinecarboxamide, 2,6-Dimethyl-N-Phenyl (CAS No. 95238-52-1) stands out as a versatile compound with significant potential in both pharmaceutical and industrial applications. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel drugs and advanced materials. As ongoing studies continue to uncover new insights into its properties and applications, this compound remains at the forefront of chemical innovation.